Cas no 866329-57-9 (4-amino-3-methoxy-N-methylbenzamide)

• Product Name: 4-amino-3-methoxy-N-methylbenzamide
• CAS No: 866329-57-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD14560453
• CID: 661021
• PubChem ID: 20444434
• Update Time: 2024-10-26

4-amino-3-methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-amino-3-methoxy-N-methyl-
• 4-amino-3-methoxy-N-methylbenzamide
• EN300-315450
• WPMXJQCASHLEMI-UHFFFAOYSA-N
• 866329-57-9
• F81679
• DTXSID40607239
• CS-0342979
• A1-09664
• SY218780
• Z1126164960
• 4-amino-3-methoxy-N-methyl-benzamide
• SCHEMBL72600
• DB-295150
• MFCD14560453
• AKOS012662040

• MDL： MFCD14560453
• Inchi： 1S/C9H12N2O2/c1-11-9(12)6-3-4-7(10)8(5-6)13-2/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key： WPMXJQCASHLEMI-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C1=CC=C(N)C(OC)=C1

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 338.8±32.0 °C(Predicted)
• pka: 14.87±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives